Predicting and rationalizing the effect of surface charge distribution and orientation on nano-wire based FET bio-sensors †
Nanoscale Pub Date: 2011-08-03 DOI: 10.1039/C1NR10316D
Abstract
A single charge screening model of surface charge sensors in liquids (De Vico et al., Nanoscale, 2011, 3, 706–717) is extended to multiple charges to model the effect of the charge distributions of
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